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Compound of Interest

Compound Name: Iprovalicarb

Cat. No.: B1672162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of iprovalicarb formulated as a

wettable powder (WP) for agricultural applications. This document details its mode of action,

application protocols, and methods for evaluating the formulation's physical and biological

properties.

Introduction to Iprovalicarb
Iprovalicarb is a systemic fungicide belonging to the valinamide carbamate chemical class.[1]

It is particularly effective against oomycete pathogens, which are responsible for devastating

plant diseases such as downy mildew and late blight.[2][3][4] Iprovalicarb exhibits protective,

curative, and eradicative action, making it a versatile tool in integrated pest management

programs.[1] Its mode of action involves the inhibition of cellulose synthesis, a crucial

component of the cell walls of oomycetes.[1][4]

Wettable powder (WP) formulations are dry, finely ground powders that are mixed with water to

form a spray suspension.[5] This formulation type offers good residual activity as the pesticide

particles remain on the surface of treated plant tissues.[5]
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The following table summarizes the key physicochemical properties of a representative

iprovalicarb combination wettable powder formulation, "Melody Duo," which contains 5.5%

iprovalicarb and 61.25% propineb.

Property Value Method

Active Ingredient Content

Iprovalicarb 5.5% (w/w) HPLC

Propineb 61.25% (w/w) GC-MS

Physical Appearance Off-white to yellowish powder Visual Inspection

Wettability < 1 minute CIPAC MT 53

Suspensibility > 80% CIPAC MT 184

Particle Size (D50) 5 - 15 µm Laser Diffraction

pH (1% suspension) 6.0 - 8.0 pH Meter

Persistent Foaming < 25 mL after 1 min CIPAC MT 47

Storage Stability Stable for 14 days at 54°C CIPAC MT 46.3

Mode of Action: Inhibition of Cellulose Synthesis
Iprovalicarb disrupts the growth of oomycete pathogens by specifically inhibiting their cell wall

synthesis.[2][6] Unlike true fungi, which have chitin-based cell walls, oomycetes possess cell

walls primarily composed of cellulose and β-glucans.[7] Iprovalicarb targets the enzyme

cellulose synthase (likely CesA3), which is essential for the polymerization of glucose into

cellulose chains.[8][9] By inhibiting this enzyme, iprovalicarb disrupts the integrity of the cell

wall, leading to cell lysis and ultimately, the death of the pathogen.[4]
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Fig. 1: Simplified signaling pathway of Iprovalicarb's mode of action.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the quality and

efficacy of an iprovalicarb wettable powder formulation.

Determination of Wettability (CIPAC MT 53)
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Objective: To determine the time it takes for the wettable powder to become completely wetted

when added to water.

Materials:

250 mL beaker

Stopwatch

Spatula

Distilled water

Iprovalicarb WP sample

Procedure:

Add 100 mL of distilled water to the 250 mL beaker.

Weigh 5 g of the iprovalicarb WP sample.

Simultaneously start the stopwatch and drop the 5 g sample from a height of 10 cm onto the

surface of the water.

Record the time required for the powder to become completely wetted, without swirling.

The endpoint is reached when no dry powder is visible on the water's surface.

Repeat the test three times and calculate the average wetting time.

Determination of Suspensibility (CIPAC MT 184)
Objective: To determine the amount of active ingredient that remains suspended in water after

a specified time.

Materials:

250 mL graduated cylinder with a stopper
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Constant temperature water bath (30°C ± 1°C)

Pipette

Evaporating dish

Analytical balance

HPLC or other suitable analytical instrument for quantifying iprovalicarb

Standard hard water (CIPAC Standard Water D)

Iprovalicarb WP sample

Procedure:

Prepare a suspension of the iprovalicarb WP in the 250 mL graduated cylinder according to

the recommended application rate (e.g., 2.5 g in 250 mL of standard hard water).

Stopper the cylinder and invert it 30 times.

Place the cylinder in the constant temperature water bath at 30°C and allow it to stand for 30

minutes.

After 30 minutes, carefully remove the top 9/10ths (225 mL) of the suspension using a

pipette, ensuring not to disturb the sediment.

Transfer the remaining 1/10th (25 mL) of the suspension, including any sediment, to a pre-

weighed evaporating dish.

Evaporate the water and dry the residue to a constant weight.

Alternatively, quantify the amount of iprovalicarb in the removed 225 mL portion and in the

initial 250 mL suspension using a validated analytical method (e.g., HPLC).

Calculate the suspensibility as a percentage: Suspensibility (%) = [(Initial mass of a.i. - Mass

of a.i. in sediment) / Initial mass of a.i.] x 100
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Bio-efficacy Assay against Plasmopara viticola (Grape
Downy Mildew)
Objective: To evaluate the in-vitro efficacy of the iprovalicarb WP formulation in inhibiting the

germination of Plasmopara viticola sporangia.

Materials:

Grape leaves infected with P. viticola

Sterile distilled water

Iprovalicarb WP formulation

Water agar plates (2%)

Microscope slides and coverslips

Micropipettes

Incubator (20-22°C)

Hemocytometer

Procedure:

Inoculum Preparation:

Wash infected grape leaves with sterile distilled water to collect sporangia.

Filter the suspension through cheesecloth to remove debris.

Adjust the sporangial concentration to 1 x 10^5 sporangia/mL using a hemocytometer.

Fungicide Preparation:

Prepare a stock solution of the iprovalicarb WP formulation.
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Create a series of dilutions to achieve the desired test concentrations (e.g., 0.01, 0.1, 1,

10, 100 µg/mL).

Bioassay:

On water agar plates, place 100 µL of each fungicide dilution.

Add 100 µL of the sporangial suspension to each fungicide-treated spot.

For the control, use sterile distilled water instead of the fungicide dilution.

Incubate the plates in the dark at 20-22°C for 24 hours.

Evaluation:

After incubation, observe the germination of at least 100 sporangia per treatment under a

microscope.

A sporangium is considered germinated if the germ tube is at least half the length of the

sporangium.

Calculate the percentage of inhibition of germination for each concentration compared to

the control.

Determine the EC50 value (the concentration that inhibits 50% of sporangial germination).
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Prepare Iprovalicarb WP
Serial Dilutions

Mix dilutions and suspension
on water agar plates

Prepare P. viticola
Sporangial Suspension

Incubate at 20-22°C
for 24 hours

Microscopic observation
of sporangial germination

Calculate % inhibition
and EC50 value

Click to download full resolution via product page

Fig. 2: Experimental workflow for the in-vitro bio-efficacy assay.
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Application Guidelines
For optimal disease control, it is crucial to adhere to the recommended application procedures.

Preparation of Spray Solution
Fill the spray tank with half the required amount of water.

Start the agitator and add the required amount of iprovalicarb WP.

Continue agitation while adding the remaining water.

Maintain agitation throughout the spraying operation to ensure the powder remains

suspended.[5]

Application Rates and Timings
Application rates and timings are crop and disease-specific. The following table provides

general recommendations for a combination product of iprovalicarb 5.5% + propineb 61.25%

WP.
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Crop Target Disease
Application Rate
(g/ha)

Application Timing

Grapes
Downy Mildew

(Plasmopara viticola)
2000 - 3000

Apply preventatively

before disease onset

or at the first signs of

infection. Repeat at

10-14 day intervals.

Potatoes

Late Blight

(Phytophthora

infestans)

2000 - 3000

Begin applications

when conditions are

favorable for disease

development. Repeat

at 7-10 day intervals.

Tomatoes

Late Blight

(Phytophthora

infestans)

2250

Apply at the fruit

formation stage and

repeat after 7 days if

necessary.[10]

Note: Always consult the product label for specific application rates and pre-harvest intervals

for your region and crop.

Safety Precautions
When handling and applying iprovalicarb wettable powder, it is essential to follow standard

safety protocols:

Wear appropriate personal protective equipment (PPE), including gloves, goggles, and a

respirator, to avoid inhalation and contact with skin and eyes.

Do not eat, drink, or smoke during handling and application.

Wash hands and exposed skin thoroughly with soap and water after use.

Store the product in its original container in a cool, dry, and well-ventilated area, away from

food, feed, and children.
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Conclusion
Iprovalicarb formulated as a wettable powder is an effective fungicide for the management of

oomycete diseases in various agricultural crops. Its unique mode of action makes it a valuable

tool for resistance management strategies. Proper formulation, application, and adherence to

safety guidelines are essential for maximizing its efficacy and ensuring safe use. The protocols

outlined in this document provide a framework for the evaluation and application of

iprovalicarb WP formulations in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672162#iprovalicarb-formulation-as-a-wettable-
powder-for-agricultural-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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